Cas no 6493-77-2 (3-Cyclohexene-1-carboxylic Acid Methyl Ester)

• Product Name: 3-Cyclohexene-1-carboxylic Acid Methyl Ester
• CAS No: 6493-77-2
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD00053266
• CID: 95283
• PubChem ID: 96926
• Update Time: 2025-05-19

3-Cyclohexene-1-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl cyclohex-3-enecarboxylate
• 3-Cyclohexene-1-carboxylic acid methyl ester
• Methyl 3-Cyclohexene-1-carboxylate
• methyl cyclohex-3-ene-1-carboxylate
• SB13641
• SY343941
• EN300-159788
• Methyl 4-cyclohexenecarboxylate
• AKOS006229745
• MFCD00053266
• Methyl ester of 3-cyclohexene-1-carboxylic acid
• CYCLOHEXENE-4-CARBOXYLIC ACID METHYL ESTER
• SB13640
• DTXSID30884315
• NSC93912
• NS00047290
• Methyl 1,3,6-tetrahydrobenzoate
• SCHEMBL91215
• Z18245232
• AI3-28337
• Methylcyclohex-3-enecarboxylate
• MFCD18830681
• 1-Carbomethoxy-3-cyclohexene
• Methyl (S)-3-Cyclohexenecarboxylate
• EINECS 229-376-6
• H10726
• A867788
• FT-0615563
• 3-CYCLOHEXENE-1-CARBOXYLICACIDMETHYLESTER
• Methyl-3-cyclohexene-1-carboxylate
• PS-11883
• NSC-93912
• Methyl 3-cyclohexenecarboxylate
• 3-Cyclohexene-1-carboxylic acid, methyl ester
• NSC 93912
• 6493-77-2
• 3-Cyclohexene-1-carboxylic acid, methyl ester, (1R)-
• Methyl 1,2,3,6-tetrahydrobenzoate
• 3-Cyclohexene-1-carboxylic acid, methyl ester, (1S)-
• 3-Cyclohexene-1-carboxylic Acid Methyl Ester

• MDL： MFCD00053266
• Inchi： 1S/C8H12O2/c1-10-8(9)7-5-3-2-4-6-7/h2-3,7H,4-6H2,1H3
• InChI Key： IPUNVLFESXFVFH-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC=CCC1)=O

Computed Properties

• Exact Mass: 140.08400
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1,02 g/cm3
• Boiling Point: 185°C(lit.)
• Flash Point: 60°C
• Refractive Index: 1.4600-1.4620
• PSA: 26.30000
• LogP: 1.51570

3-Cyclohexene-1-carboxylic Acid Methyl Ester Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：3272
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Cyclohexene-1-carboxylic Acid Methyl Ester

3-Cyclohexene-1-carboxylic Acid Methyl Ester (CAS No. 6493-77-2): A Versatile Intermediate in Modern Chemical Synthesis

3-Cyclohexene-1-carboxylic Acid Methyl Ester, identified by its CAS number 6493-77-2, is a significant compound in the realm of organic chemistry and pharmaceutical synthesis. This ester, derived from cyclohexene and methyl alcohol, exhibits a unique structural framework that makes it a valuable intermediate in the production of various chemical entities. Its molecular composition, featuring a cyclohexene ring substituted with a carboxylic acid methyl ester group, imparts distinct reactivity and functional properties that are highly advantageous in synthetic chemistry.

The utility of 3-Cyclohexene-1-carboxylic Acid Methyl Ester spans across multiple industries, particularly in the pharmaceutical sector where it serves as a precursor for more complex molecules. The compound's ability to undergo various chemical transformations, such as esterification, hydrolysis, and oxidation, allows for its integration into diverse synthetic pathways. These transformations are crucial for the development of novel drugs and agrochemicals, where precise molecular modifications are often required.

In recent years, the demand for high-purity intermediates like CAS No. 6493-77-2 has surged due to advancements in drug discovery and manufacturing technologies. The compound's role in synthesizing active pharmaceutical ingredients (APIs) has been particularly noteworthy. For instance, it has been employed in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents where its structural motif contributes to the desired pharmacological properties.

The synthesis of 3-Cyclohexene-1-carboxylic Acid Methyl Ester typically involves catalytic hydrogenation or oxidation processes that are optimized for high yield and selectivity. These methods leverage modern catalytic systems, including transition metal complexes and enzymatic catalysts, to enhance reaction efficiency. The growing emphasis on green chemistry principles has also spurred research into more sustainable synthetic routes for this compound, minimizing waste and energy consumption.

Recent studies have highlighted the compound's potential in material science applications beyond pharmaceuticals. Its structural features make it a candidate for polymer modification and the development of specialty coatings. Researchers have explored its incorporation into polymeric matrices to enhance mechanical strength and thermal stability, demonstrating its versatility beyond traditional organic synthesis applications.

The pharmacological relevance of CAS No. 6493-77-2 extends to its derivatives, which have been investigated for their biological activity. For example, modifications of its carboxylic acid or ester functionalities have yielded compounds with anti-inflammatory, antimicrobial, and even anticancer properties. These derivatives often exhibit improved solubility or bioavailability compared to their parent structures, making them more suitable for therapeutic use.

In the context of industrial-scale production, the handling and purification of 3-Cyclohexene-1-carboxylic Acid Methyl Ester require stringent quality control measures. Advanced analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are employed to ensure purity standards are met before further processing. This rigorous approach is essential given the compound's role in producing high-value chemical entities where impurities can significantly impact efficacy.

The future prospects for CAS No. 6493-77-2 are promising, with ongoing research focusing on expanding its synthetic applications and exploring new derivatives with enhanced functionalities. Collaborative efforts between academia and industry are driving innovation in this field, aiming to develop more efficient synthetic routes and uncover novel applications for this versatile intermediate.